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Compound of Interest

Compound Name:
2-Morpholin-4-yl-2-

phenylpropanenitrile

CAS No.: 477531-81-0

Cat. No.: B1426480

Get Quote

Executive Summary: The Morpholine Advantage[1]
In modern medicinal chemistry, the morpholine ring (1,4-oxazinane) is not merely a structural

filler; it is a "privileged scaffold" utilized to fine-tune the physicochemical and pharmacokinetic

properties of drug candidates.[1][2][3] Unlike its carbocyclic analog (cyclohexane) or purely

nitrogenous analog (piperidine), morpholine introduces a unique balance of lipophilicity and

basicity.[1][4]

This guide dissects the morpholine moiety's role in modulating solubility, metabolic stability, and

target interaction, providing actionable protocols for synthesis and evaluation.

Structural & Physicochemical Profile
The inclusion of a morpholine ring is often a strategic decision to correct "molecular obesity"

(high LogP) or poor aqueous solubility.
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The oxygen atom at position 4 exerts an electron-withdrawing effect on the nitrogen at position

1. This lowers the basicity of the amine compared to piperidine, preventing excessive

protonation at physiological pH while maintaining enough polarity to enhance water solubility.

Property Morpholine Piperidine Piperazine
Impact on
Drug Design

pKa (Conjugate

Acid)
~8.3 ~11.2 ~9.8

Morpholine is

less likely to be

fully ionized at

physiological pH

(7.4), aiding

membrane

permeability

while still

improving

solubility.

LogP

(Lipophilicity)
-0.86 0.84 -1.17

The ether

oxygen lowers

LogP, reducing

non-specific

binding and

improving the

metabolic profile.

H-Bonding Acceptor (O, N) Acceptor (N) Donor/Acceptor

The ether

oxygen serves

as a weak H-

bond acceptor,

often interacting

with solvent

water or specific

receptor

residues.

Visualization: Physicochemical Logic Flow
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Figure 1: The structural causality of morpholine's physicochemical advantages.[1]

Pharmacokinetics (ADME) & Metabolism
Metabolic Liability and Stability
While generally considered stable, the morpholine ring is not metabolically inert. It is

susceptible to oxidative metabolism, primarily mediated by CYP3A4 and CYP2D6.

Major Pathway:

-Carbon oxidation leading to the formation of a hemiaminal, which spontaneously ring-opens
to form hydroxyethyl glycine metabolites (as seen in Linezolid).

Minor Pathway: N-oxidation to form N-oxides.

Bioactivation Risks: In some species (specifically cynomolgus monkeys), morpholine rings

can be bioactivated to reactive iminium ions, leading to hepatotoxicity. However, this is often

species-specific and less common in humans [1].

Blood-Brain Barrier (BBB) Penetration
Morpholine is frequently used in CNS drugs (e.g., Reboxetine, Viloxazine).[1] Its ability to lower

LogP without introducing a high-pKa center (which would be protonated and repelled by the

BBB) makes it ideal for central nervous system targets.

Pharmacodynamics: Case Studies
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Case Study A: Linezolid (Antibiotic)[6][7]
Role: The morpholine ring extends into the solvent-exposed region of the bacterial 50S

ribosomal subunit but also makes critical van der Waals contacts.

Mechanism: The fluorine atom on the phenyl ring and the morpholine moiety work

synergistically to improve potency. The morpholine oxygen acts as a weak acceptor.

Case Study B: Gefitinib (EGFR Inhibitor)
Role: The morpholine ring is attached via a propoxy linker. Its primary function is solubility

enhancement. The quinazoline core is highly lipophilic; without the morpholine tail, the drug

would have negligible oral bioavailability.

Interaction: In the EGFR ATP-binding pocket, the morpholine group points towards the

solvent front, minimizing steric clashes while improving the drug's pharmacokinetic

properties [2].

Synthetic Methodologies
The installation of a morpholine ring onto an aromatic scaffold is a critical step.[2][3] Two

primary protocols are recommended based on the electronic nature of the substrate.

Protocol A: Buchwald-Hartwig Amination (Standard)
Best for unactivated aryl halides.

Reagents: Morpholine (1.2 eq), Aryl Halide (1.0 eq),

(1-2 mol%), BINAP or Xantphos (ligand),

or

(base).

Solvent: Toluene or Dioxane (anhydrous).

Conditions: 80-100°C under Argon/Nitrogen.
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Note: For sterically hindered substrates, switch to Buchwald's precatalysts (e.g., XPhos Pd

G2).

Protocol B: (Nucleophilic Aromatic Substitution)
Best for electron-deficient aryl fluorides/chlorides (e.g., ortho/para-nitro or cyano substituted).

Reagents: Morpholine (2-3 eq), Aryl Fluoride (1.0 eq),

(2 eq).

Solvent: DMF, DMSO, or NMP.

Conditions: 60-120°C.

Mechanism: Addition-Elimination via Meisenheimer complex.

Experimental Protocols
Assay: Thermodynamic Solubility (Shake-Flask Method)
A self-validating protocol to quantify the "morpholine effect" on solubility.

Materials:

Test Compound (Solid)[5][6][7]

Buffer (PBS pH 7.4) and 0.1M HCl (pH 1.0)

HPLC or LC-MS/MS

Reference Standard: Gefitinib (High solubility at pH 1, Low at pH 7)

Procedure:

Saturation: Add excess solid compound (~2 mg) to 1 mL of buffer in a glass vial.

Equilibration: Cap and shake at 37°C for 24 hours (orbital shaker, 300 rpm).
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Filtration: Filter an aliquot (200 µL) using a PVDF syringe filter (0.45 µm) to remove

undissolved solid. Critical Step: Pre-saturate the filter with 50 µL of solution to prevent drug

adsorption.

Dilution: Dilute the filtrate with Mobile Phase (e.g., 50:50 ACN:Water) to bring it within the

linear range of the detector.

Quantification: Inject onto HPLC. Calculate concentration using a calibration curve.

Validation Criteria: Replicates must be within <5% RSD. If the pH of the supernatant shifts by

>0.5 units, re-run with a stronger buffer.

Assay: Microsomal Metabolic Stability
To assess the oxidative liability of the morpholine ring.

Workflow Diagram:
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Figure 2: Standard Microsomal Stability Workflow.

Procedure:

Pre-incubation: Mix Liver Microsomes (0.5 mg/mL protein final) and Test Compound (1 µM

final) in Phosphate Buffer (100 mM, pH 7.4). Pre-warm to 37°C for 5 min.

Initiation: Add NADPH regenerating system (or 1 mM NADPH solution).

Sampling: At t=0, 5, 15, 30, and 60 min, remove 50 µL aliquots.
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Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile containing Internal

Standard (e.g., Tolbutamide).

Processing: Centrifuge at 4000g for 20 min (4°C) to pellet proteins.

Analysis: Analyze supernatant via LC-MS/MS. Plot ln(% remaining) vs. time.

Positive Control: Verapamil (High clearance) must show t1/2 < 15 min for assay validity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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